Cas no 2580219-87-8 (3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid)

• Product Name: 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid
• CAS No: 2580219-87-8
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 5660986
• PubChem ID: 165893167
• Update Time: 2025-06-09

3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-{[(benzyloxy)carbonyl]amino}propyl)sulfanyl]benzoic acid
• EN300-27728893
• 2580219-87-8
• 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid

• Inchi： 1S/C18H19NO4S/c1-13(12-24-16-9-5-8-15(10-16)17(20)21)19-18(22)23-11-14-6-3-2-4-7-14/h2-10,13H,11-12H2,1H3,(H,19,22)(H,20,21)
• InChI Key： DPEPHLGBOHMRSR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)CC(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 345.10347926g/mol
• Monoisotopic Mass: 345.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Additional information on 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid

Introduction to 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid (CAS No. 2580219-87-8)

3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580219-87-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by the presence of a benzoic acid core functional group, modified with a sulfanyl and an amine side chain. The structural features of this molecule make it a promising candidate for various applications, particularly in drug discovery and biochemical studies.

The molecular structure of 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid consists of a benzoic acid ring substituted with a sulfanyl group at the 3-position and an amine side chain at the 2-position, further functionalized with a benzyloxy carbonyl group. This unique arrangement of functional groups imparts distinct chemical properties that make the compound suitable for multiple biochemical interactions. The benzyloxy carbonyl group, in particular, is known for its stability and ability to participate in various enzymatic reactions, which is highly relevant in the context of drug development.

In recent years, there has been growing interest in compounds that exhibit both inhibitory and modulatory effects on biological targets. The sulfanyl group in 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid is believed to contribute to its ability to interact with biological molecules, including enzymes and receptors. This interaction potential has been explored in several preclinical studies, where the compound has shown promise as an inhibitor of certain key enzymes involved in metabolic pathways.

One of the most compelling aspects of 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid is its versatility in chemical modifications. The presence of multiple reactive sites allows for further derivatization, enabling researchers to tailor the compound for specific applications. For instance, the benzyloxy carbonyl group can be hydrolyzed under acidic or basic conditions, releasing the free amine group and allowing for subsequent conjugation with other biomolecules. This flexibility makes it an attractive scaffold for designing novel bioactive molecules.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their potential biological activity. Virtual screening techniques have been employed to identify binding pockets and predict interactions between 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid and target proteins. These studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses and oxidative stress.

The synthesis of 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-aminobenzoic acid derivatives, followed by sulfanylation and subsequent introduction of the benzyloxy carbonyl group. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been utilized to enhance efficiency and selectivity.

In terms of pharmacological applications, 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid has been investigated for its potential role in modulating inflammatory pathways. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines by targeting key signaling cascades. Additionally, its structural similarity to known anti-inflammatory agents suggests that it may exhibit comparable therapeutic effects without significant side effects.

The compound's stability under various physiological conditions also makes it a suitable candidate for formulation into drug delivery systems. Researchers have explored its incorporation into nanoparticles and liposomes to enhance bioavailability and targeted delivery to specific tissues or organs. These formulations could potentially improve therapeutic efficacy while minimizing systemic exposure.

Another area where 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid shows promise is in the field of biochemical research tools. Its ability to interact with specific biological targets makes it a valuable probe for studying enzyme mechanisms and protein function. By using this compound as a tool, researchers can gain insights into complex biological processes and develop new strategies for drug intervention.

The safety profile of 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid has also been evaluated through preclinical toxicity studies. Initial results indicate that the compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use. However, further studies are needed to fully assess its long-term safety and efficacy.

As research in pharmaceutical chemistry continues to evolve, compounds like 3-(2-{(benzyloxy)carbonylamino}propyl)sulfanylbenzoic acid will play an increasingly important role in drug discovery and development. Their unique structural features and biological activities make them valuable assets in the quest for novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, it is anticipated that more derivatives and analogs will be developed, expanding their applications across various medical fields.